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Compound of Interest

Compound Name: 4-Methyl-2-pentenoic acid

Cat. No.: B6272868 Get Quote

An In-depth Technical Guide to 4-Methyl-2-pentenoic Acid: Synonyms, Properties, and

Applications

Introduction and Overview
4-Methyl-2-pentenoic acid is a methyl-branched, unsaturated fatty acid.[1] It belongs to the

class of organic compounds known as methyl-branched fatty acids, which are characterized by

a fatty acid acyl chain with a methyl branch.[1] While it can exist as (E) and (Z) isomers, the

specific isomer is often not specified in general commercial listings. This compound is noted for

its distinct fatty, fruity aroma and is found naturally in black tea.[2] Its primary applications are in

the flavor and fragrance industry, as well as in chemical synthesis and medical research.[3][4]

Chemical Identity and Nomenclature
A clear and unambiguous identification of a chemical compound is crucial for research and

development. 4-Methyl-2-pentenoic acid is identified by several key identifiers, the most

definitive of which is its CAS Registry Number.

Table 1: Key Chemical Identifiers for 4-Methyl-2-pentenoic acid
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Identifier Value Source

CAS Registry Number 10321-71-8 [5][6]

Molecular Formula C6H10O2 [5][6]

Molecular Weight 114.14 g/mol [4][5]

IUPAC Name (2E)-4-methylpent-2-enoic acid [7][8]

InChI

InChI=1S/C6H10O2/c1-5(2)3-

4-6(7)8/h3-5H,1-2H3,

(H,7,8)/b4-3+

[4]

InChIKey
QAOXMQCWUWZZNC-

ONEGZZNKSA-N
[8]

SMILES CC(C)C=CC(=O)O [1]

FEMA Number 4180 [4]

EC Number 233-706-4 [4]

The relationship between these primary identifiers is illustrated in the diagram below.

Figure 1: Identifiers for 4-Methyl-2-pentenoic Acid
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Caption: Interconnectivity of key identifiers for 4-Methyl-2-pentenoic acid.

Synonyms and Trade Names
Synonyms
4-Methyl-2-pentenoic acid is known by a variety of synonyms, which are frequently

encountered in scientific literature and commercial listings. Understanding these alternative

names is essential for comprehensive literature searches and material sourcing.

A comprehensive list of synonyms includes:

4-methylpent-2-enoic acid[4]

(E)-4-methylpent-2-enoic acid[8]

trans-4-Methyl-2-pentenoic acid[8]

3-Isopropylacrylic acid[8]

4-Methylpent-2-en-1-oic acid[4]

(2E)-4-Methyl-2-pentenoic acid

(E,Z)-4-METHYLPENT-2-ENOIC ACID[4]

2-PENTENOIC ACID, 4-METHYL-[4]

Trade Names
Extensive research of commercial and patent databases indicates that 4-methyl-2-pentenoic
acid is not commonly marketed under specific trade names. Instead, it is typically sold by

chemical suppliers under its chemical name or one of its common synonyms. Major suppliers

include:

Thermo Scientific Chemicals[3]

TCI America[9]
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Santa Cruz Biotechnology[5]

Robinson Brothers[6]

Penta International[10]

Endeavour Specialty Chemicals[10]

Charkit Chemical[10]

BOC Sciences[10]

These companies supply the compound in various purities, often stabilized with hydroquinone

(HQ).[2][9]

Physicochemical Properties
The physicochemical properties of 4-methyl-2-pentenoic acid are critical for its handling,

application, and formulation.

Table 2: Physicochemical Properties of 4-Methyl-2-pentenoic acid
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Property Value Source

Appearance Colorless to pale yellow liquid [10]

Odor Fatty, fruity, blackberry, tea-like [2][10]

Boiling Point 203-204 °C at 760 mmHg [10]

Melting Point 34-35 °C [10]

Flash Point 87.78 °C (190.00 °F) TCC [10]

Density 0.950-0.960 g/cm³ at 25 °C [10]

Refractive Index 1.442-1.453 at 20 °C [10]

Solubility

Slightly soluble in water.

Soluble in acetone, ether, and

ethanol.

[2][3]

pKa 4.7 at 25 °C

Applications and Uses
The unique organoleptic properties and chemical structure of 4-methyl-2-pentenoic acid lend

it to several key applications.

Flavor and Fragrance
The primary application of 4-methyl-2-pentenoic acid is as a flavoring agent in foods.[3][4] It

is used to impart fruity and fatty notes, particularly in cheese, and has been reported to have a

flavor profile reminiscent of blackberry and tea.[2][10] Its FEMA number (4180) designates it as

a recognized flavoring substance.[4]

Chemical Synthesis and Research
In a laboratory and industrial context, 4-methyl-2-pentenoic acid serves as a versatile building

block in organic synthesis. For instance, it is useful in the development of photosensitive resins

to create epoxy resins with a maleimide structure.[2] It is also used in broader medical research

and chemical synthesis endeavors.[3][4]
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The workflow for utilizing this compound in a research setting is outlined below.

Figure 2: Research Application Workflow
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Use in Synthesis
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Product Purification
(Chromatography, Recrystallization)

yields crude product

Final Product Analysis
(Structural & Functional Assays)

isolates target compound
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Caption: A generalized workflow for the application of 4-methyl-2-pentenoic acid in a research

context.

Safety and Handling
4-Methyl-2-pentenoic acid is classified as a corrosive substance.[10] It can cause severe skin

burns and eye damage.[4] Therefore, appropriate personal protective equipment (PPE),

including gloves, and eye/face protection, should be worn when handling this chemical.[10] It
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should be stored in a cool, dry place in a sealed container, away from oxidizing agents.[3][4]

For transportation purposes, it is classified as a Dangerous Good.[5][6]

Conclusion
4-Methyl-2-pentenoic acid is a well-characterized chemical with a range of synonyms and

established physicochemical properties. While it lacks specific trade names, it is readily

available from numerous chemical suppliers. Its primary utility lies in the flavor industry and as

an intermediate in chemical synthesis. A thorough understanding of its identity, properties, and

safety protocols is paramount for its effective and safe use in research and commercial

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.scbt.com/p/4-methyl-2-pentenoic-acid-10321-71-8
https://www.robinsonbrothers.uk/our-products/speciality-fine-chemicals/4-methyl-2-pentenoic-acid
https://www.fishersci.ca/shop/products/4-methyl-2-pentenoic-acid-stabilized-hq-tci-america-2/p-7132083
https://www.fishersci.ca/shop/products/4-methyl-2-pentenoic-acid-stabilized-hq-tci-america-2/p-7132083
https://www.fishersci.ca/shop/products/4-methyl-2-pentenoic-acid-98-thermo-scientific/p-7026575
https://www.tcichemicals.com/MX/en/p/M0268
http://www.thegoodscentscompany.com/data/rw1516231.html
https://www.benchchem.com/product/b6272868#4-methyl-2-pentenoic-acid-synonyms-and-trade-names
https://www.benchchem.com/product/b6272868#4-methyl-2-pentenoic-acid-synonyms-and-trade-names
https://www.benchchem.com/product/b6272868#4-methyl-2-pentenoic-acid-synonyms-and-trade-names
https://www.benchchem.com/product/b6272868#4-methyl-2-pentenoic-acid-synonyms-and-trade-names
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6272868?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6272868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

